Cas no 1804074-69-8 (2-(3-Chloro-2-oxopropyl)-5-(trifluoromethoxy)toluene)

• Product Name: 2-(3-Chloro-2-oxopropyl)-5-(trifluoromethoxy)toluene
• CAS No: 1804074-69-8
• MF: C₁₁H₁₀ClF₃O₂
• MW: 266.644113063812
• CID: 5005643
• Update Time: 2025-10-05

2-(3-Chloro-2-oxopropyl)-5-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-oxopropyl)-5-(trifluoromethoxy)toluene

• Inchi： 1S/C11H10ClF3O2/c1-7-4-10(17-11(13,14)15)3-2-8(7)5-9(16)6-12/h2-4H,5-6H2,1H3
• InChI Key： PERXBDBHRUCYSH-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(=CC=1C)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 2-(3-Chloro-2-oxopropyl)-5-(trifluoromethoxy)toluene

2-(3-Chloro-2-oxopropyl)-5-(trifluoromethoxy)toluene: A Comprehensive Overview

The compound CAS No. 1804074-69-8, also known as 2-(3-Chloro-2-oxopropyl)-5-(trifluoromethoxy)toluene, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical formulations. Recent studies have highlighted its role in the development of novel drug delivery systems and high-performance materials, making it a subject of interest for researchers worldwide.

The molecular structure of 2-(3-Chloro-2-oxopropyl)-5-(trifluoromethoxy)toluene is characterized by a toluene backbone with two key substituents: a trifluoromethoxy group at the 5-position and a 3-chloro-2-oxopropyl group at the 2-position. These substituents contribute to the compound's distinct chemical reactivity and physical properties. The trifluoromethoxy group, being an electron-withdrawing group, enhances the molecule's stability and reactivity, while the chloro-substituted ketone moiety introduces additional functional diversity. Recent research has explored the influence of these groups on the compound's electronic properties, revealing potential applications in semiconducting materials and optoelectronic devices.

From a synthetic perspective, the preparation of CAS No. 1804074-69-8 involves a multi-step process that typically includes Friedel-Crafts acylation followed by substitution reactions. The synthesis pathway has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production. Researchers have also investigated alternative routes, such as microwave-assisted synthesis and catalytic methods, to enhance the efficiency of this process. These advancements have significantly contributed to the scalability of this compound for industrial applications.

The physical properties of 2-(3-Chloro-2-oxopropyl)-5-(trifluoromethoxy)toluene are well-documented, with a melting point of approximately 115°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. Recent studies have also examined its thermal stability under different conditions, revealing its resistance to degradation at elevated temperatures, which is advantageous for high-temperature applications.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and inflammation. Its ability to act as a versatile building block has been exploited in drug design strategies reported in recent literature. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic cells.

The environmental impact and safety profile of CAS No. 1804074-69-8 have also been subjects of recent research. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions, suggesting its potential for environmentally friendly applications. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, 2-(3-Chloro-2-oxopropyl)-5-(trifluoromethoxy)toluene, with its unique structural features and versatile chemical properties, continues to be a focal point in both academic research and industrial development. Its role as an intermediate in drug synthesis and its potential in advanced materials highlight its significance in contemporary chemistry. As research progresses, new insights into its applications are expected to emerge, solidifying its position as an important compound in the chemical landscape.